CIS-2-PENTEN-1-OL
CIS-2-PENTEN-1-OL
(Z)-2-penten-1-ol is a 2-penten-1-ol in which the double bond has (Z)-configuration. It is a volatile compound found in green tea, virgin olive oil, and broccoli. It is also used as a fragrance ingredient cosmetics, shampoos and soaps as well as in non-cosmetic products such as household cleaners and detergents. It has a role as a human metabolite, a fragrance, a plant metabolite, an insect attractant, a flavouring agent and a mammalian metabolite. It is a 2-penten-1-ol and a volatile organic compound.
, also known as 2-penten-1-ol or (e)-2-pentenol, belongs to the class of organic compounds known as primary alcohols. Primary alcohols are compounds comprising the primary alcohol functional group, with the general structure RCOH (R=alkyl, aryl). Thus, is considered to be a fatty alcohol lipid molecule. is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). has been primarily detected in feces. Within the cell, is primarily located in the cytoplasm. is an ethereal, fruity, and green tasting compound that can be found in safflower and tea. This makes a potential biomarker for the consumption of these food products.
, also known as 2-penten-1-ol or (e)-2-pentenol, belongs to the class of organic compounds known as primary alcohols. Primary alcohols are compounds comprising the primary alcohol functional group, with the general structure RCOH (R=alkyl, aryl). Thus, is considered to be a fatty alcohol lipid molecule. is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). has been primarily detected in feces. Within the cell, is primarily located in the cytoplasm. is an ethereal, fruity, and green tasting compound that can be found in safflower and tea. This makes a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
1576-95-0
VCID:
VC0074994
InChI:
InChI=1S/C5H10O/c1-2-3-4-5-6/h3-4,6H,2,5H2,1H3
SMILES:
CCC=CCO
Molecular Formula:
C5H10O
Molecular Weight:
86.13 g/mol
CIS-2-PENTEN-1-OL
CAS No.: 1576-95-0
Main Products
VCID: VC0074994
Molecular Formula: C5H10O
Molecular Weight: 86.13 g/mol
CAS No. | 1576-95-0 |
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Product Name | CIS-2-PENTEN-1-OL |
Molecular Formula | C5H10O |
Molecular Weight | 86.13 g/mol |
IUPAC Name | pent-2-en-1-ol |
Standard InChI | InChI=1S/C5H10O/c1-2-3-4-5-6/h3-4,6H,2,5H2,1H3 |
Standard InChIKey | BTSIZIIPFNVMHF-ARJAWSKDSA-N |
Isomeric SMILES | CC/C=C\CO |
SMILES | CCC=CCO |
Canonical SMILES | CCC=CCO |
Density | 0.844-0.850 |
Physical Description | Colourless liquid; Green diffusive aroma |
Description | (Z)-2-penten-1-ol is a 2-penten-1-ol in which the double bond has (Z)-configuration. It is a volatile compound found in green tea, virgin olive oil, and broccoli. It is also used as a fragrance ingredient cosmetics, shampoos and soaps as well as in non-cosmetic products such as household cleaners and detergents. It has a role as a human metabolite, a fragrance, a plant metabolite, an insect attractant, a flavouring agent and a mammalian metabolite. It is a 2-penten-1-ol and a volatile organic compound. , also known as 2-penten-1-ol or (e)-2-pentenol, belongs to the class of organic compounds known as primary alcohols. Primary alcohols are compounds comprising the primary alcohol functional group, with the general structure RCOH (R=alkyl, aryl). Thus, is considered to be a fatty alcohol lipid molecule. is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). has been primarily detected in feces. Within the cell, is primarily located in the cytoplasm. is an ethereal, fruity, and green tasting compound that can be found in safflower and tea. This makes a potential biomarker for the consumption of these food products. |
Solubility | Slightly soluble in water; soluble in non-polar solvents Soluble (in ethanol) |
PubChem Compound | 15306 |
Last Modified | Nov 11 2021 |
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